Cas no 1805597-62-9 (3,6-Bis(trifluoromethyl)-2-bromobenzamide)

• Product Name: 3,6-Bis(trifluoromethyl)-2-bromobenzamide
• CAS No: 1805597-62-9
• MF: C₉H₄BrF₆NO
• MW: 336.028582572937
• CID: 4794607
• Update Time: 2023-08-17

3,6-Bis(trifluoromethyl)-2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-bromobenzamide

• Inchi： 1S/C9H4BrF6NO/c10-6-4(9(14,15)16)2-1-3(8(11,12)13)5(6)7(17)18/h1-2H,(H2,17,18)
• InChI Key： CXNKQJAFKKIBOY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1